Sodium oxalate-13C2
Overview
Description
Sodium oxalate-13C2 (Na2C2O4-13C2) is an important compound used in various scientific research applications. It is a stable and non-toxic compound with a low boiling point, making it a suitable choice for many laboratory experiments. Sodium oxalate-13C2 is synthesized from oxalic acid, and is labeled with the isotope 13C2, which allows for its use in metabolic studies.
Scientific Research Applications
Oxalate Content Estimation
Sodium oxalate-13C2 is used in the analytical procedures and methods validation for oxalate content estimation . This is crucial in both in vitro and in vivo research for monitoring oxalate content. The main reported methods for oxalate content determination include titration with potassium permanganate and NaOH, as well as the enzymatic method using an oxalate assay kit .
Urinary Oxalate Research
Increased urinary oxalate is considered a major risk factor in the formation of calcium oxalate kidney stones . Sodium oxalate-13C2 can be used in research to determine its concentration in urine, which is a critical step in monitoring and managing kidney stone formation .
Gut Microbiota Research
Gut microbiota may reduce the risk of stone formation by reducing the oxalate content of digested food . Sodium oxalate-13C2 can be used in research to study the role of gut microbiota in oxalate degradation .
Oxalate Assay Kit Development
The Oxalate Assay kit, a colorimetric method, is a sensitive, easy-to-use, and high throughput adaptable kit for estimation of oxalate content in solution . Sodium oxalate-13C2 can be used in the development and validation of such kits .
Pharmaceutical Analysis
Sodium oxalate-13C2 can be used in the pharmaceutical industry for the determination of oxalate in drug substances . For instance, it has been used in the determination of oxalate in cromolyn sodium, an important drug for the management of asthma .
Ion Chromatography
Sodium oxalate-13C2 can be used in ion chromatography (IC) for the determination of oxalate in various substances . IC offers a significant improvement to existing assays as it is automated, fast, and uses an aqueous mobile phase .
properties
IUPAC Name |
disodium;oxalate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2O4.2Na/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;/q;2*+1/p-2/i1+1,2+1;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNCPFRVNHGOPAG-BQTCFENJSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(=O)[O-])[O-].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13C](=O)([13C](=O)[O-])[O-].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2Na2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90583973 |
Source
|
| Record name | Disodium (~13~C_2_)ethanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90583973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.984 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium oxalate-13C2 | |
CAS RN |
260429-91-2 |
Source
|
| Record name | Disodium (~13~C_2_)ethanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90583973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 260429-91-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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